Cas no 885269-10-3 (Benzonitrile,2-amino-5-fluoro-4-nitro-)

• Product Name: Benzonitrile,2-amino-5-fluoro-4-nitro-
• CAS No: 885269-10-3
• MF: C₇H₄FN₃O₂
• MW: 181.123964309692
• CID: 710648
• PubChem ID: 53424292
• Update Time: 2025-06-15

Benzonitrile,2-amino-5-fluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-amino-5-fluoro-4-nitro-
• 2-AMINO-5-FLUORO-4-NITROBENZONITRILE
• MB05474
• DTXSID80698469
• D-THIAZOLIDINE-4-CARBOXYLICACID
• 885269-10-3
• AKOS006286474

• Inchi： 1S/C7H4FN3O2/c8-5-1-4(3-9)6(10)2-7(5)11(12)13/h1-2H,10H2
• InChI Key： SRIZEVLXZAEBGN-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 181.029
• Monoisotopic Mass: 181.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 95.6A^2

Additional information on Benzonitrile,2-amino-5-fluoro-4-nitro-

Benzonitrile, 2-amino-5-fluoro-4-nitro- and Its Significance in Modern Chemical Research

Benzonitrile, 2-amino-5-fluoro-4-nitro- (CAS No. 885269-10-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, incorporating both amino and nitro functional groups along with a fluorine atom, makes it a versatile building block for the development of novel therapeutic agents and advanced materials.

The significance of Benzonitrile, 2-amino-5-fluoro-4-nitro- lies in its potential applications across multiple domains. In pharmaceutical research, this compound has been explored as a precursor for the synthesis of drugs targeting neurological disorders, infectious diseases, and cancer. The presence of the amino group allows for further functionalization, enabling chemists to design molecules with specific binding properties to biological targets. Additionally, the fluorine atom introduces lipophilicity and metabolic stability, which are critical factors in drug design to enhance bioavailability and prolong therapeutic effects.

Recent advancements in synthetic methodologies have further highlighted the utility of Benzonitrile, 2-amino-5-fluoro-4-nitro-. Researchers have developed innovative catalytic processes that facilitate efficient transformations of this intermediate into more complex structures. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at the aromatic ring, expanding the chemical space available for drug discovery. These innovations underscore the compound's role as a cornerstone in modern medicinal chemistry.

In materials science, Benzonitrile, 2-amino-5-fluoro-4-nitro- has been investigated for its potential in developing advanced polymers and functional materials. The nitro group can be reduced to an amine, altering the electronic properties of the material and making it suitable for applications in organic electronics and optoelectronics. Fluorinated aromatic compounds are particularly valued for their thermal stability and resistance to degradation, which are essential attributes for high-performance materials used in harsh environments.

The incorporation of fluorine into organic molecules is a well-established strategy to modulate their pharmacokinetic properties. Studies have demonstrated that fluorine atoms can influence metabolic pathways, leading to improved drug efficacy and reduced side effects. In the context of Benzonitrile, 2-amino-5-fluoro-4-nitro, the fluorine atom at the 5-position plays a pivotal role in enhancing the compound's interactions with biological targets while maintaining structural integrity.

Current research efforts are focused on leveraging computational methods to predict and optimize the properties of molecules derived from Benzonitrile, 2-amino-5-fluoro-4-nitro. Machine learning algorithms have been trained on large datasets of chemical structures and their biological activities to accelerate the discovery process. These computational tools enable researchers to identify promising candidates for further experimental validation, significantly reducing the time and resources required for drug development.

The synthesis of derivatives of Benzonitrile, 2-amino-5-fluoro-4-nitro has also seen advancements in green chemistry approaches. Researchers are exploring solvent-free reactions and catalytic systems that minimize waste generation and energy consumption. Such sustainable practices align with global efforts to promote environmental responsibility in chemical manufacturing.

The versatility of Benzonitrile, 2-amino-5-fluoro-4-nitro as an intermediate is further exemplified by its use in designing heterocyclic compounds. Heterocycles are widely recognized for their role in medicinal chemistry due to their diverse biological activities. By incorporating this compound into cyclization reactions, scientists can generate complex cyclic structures that mimic natural products or exhibit novel pharmacological properties.

In conclusion, Benzonitrile, 2-amino-5-fluoro-4-nitro (CAS No. 885269-10-3) represents a valuable asset in chemical research with far-reaching implications for pharmaceuticals and materials science. Its unique structural features enable diverse functionalizations, making it an indispensable tool for synthetic chemists. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of chemical innovation.